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Indocyanine Green (ICG) Profile

Aspect Description

Chemical
Classification

Tricarbocyanine dye (a type of dicarbocyanine) [1] [2] [3]

IUPAC Name Sodium 4-[2-[(1E,3E,5E,7Z)-7-[1,1-dimethyl-3-(4-sulfonatobutyl)benzo[e]indol-2-

ylidene]hepta-1,3,5-trienyl]-1,1-dimethylbenzo[e]indol-3-ium-3-yl]butane-1-
sulfonate [4]

Molecular Formula C₄₃H₄₇N₂NaO₆S₂ [5] [4] [3]

Molecular Weight 774.96 g/mol [5] [4]

Physical Form Sterile, lyophilized green powder [5]

Solubility Water-soluble [2] [3]

Optical Properties Peak absorption: ~800-805 nm (in blood); Peak emission: ~830-835 nm (in
blood) [5] [2] [3]

Protein Binding Very high (~98%) to plasma proteins, primarily albumin [5] [4] [3]
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Aspect Description

Mechanism of
Action

After injection, it binds to plasma proteins. When illuminated with near-infrared
(NIR) light, it absorbs and emits fluorescence, allowing visualization of

vasculature, blood flow, and specific tissues. [5] [6]

Pharmacokinetics Rapidly taken up by the liver and excreted entirely into the bile without

metabolism. Half-life: 150-180 seconds. [5] [4] [3]

| Primary Medical Uses | - Ophthalmic angiography (visualizing choroidal blood vessels) [6]

Determining hepatic function and liver blood flow [2] [3]
Intraoperative imaging: visualizing bile ducts, assessing tissue perfusion, lymphatic mapping, and

tumor identification [2] [7] [8] | | Toxicity (LD₅₀) | Mouse: 60 mg/kg (IV); Rat: 87 mg/kg (IV) [3] | | Side
Effects | Generally safe; rare side effects can include nausea, vomiting, or allergic reactions. Severe

reactions like anaphylaxis are very rare. [4] |

Experimental Insights into ICG

For researchers, the methodology behind ICG's applications is critical. Here are details on key experimental

protocols and mechanisms cited in the literature.

Hepatic Uptake Mechanism

ICG's uptake by the liver is a key property for both liver function tests and its clearance. The process

involves specific transporters on hepatocytes, as illustrated below.
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This diagram illustrates the cellular uptake and excretion pathway of ICG in the liver [2].

Example Protocol: Fluorescence-Guided Cholecystectomy

A 2025 study detailed a protocol for using ICG to visualize the extrahepatic bile ducts during laparoscopic

cholecystectomy to prevent bile duct injury [7].

ICG Preparation: A 25 mg vial of ICG powder was reconstituted with sterile water to create stock and

working solutions of varying concentrations (0.25 mg/ml, 0.50 mg/ml, 1.00 mg/ml) [7].
Dosing & Administration: Patients were randomly assigned to receive an intravenous injection of

0.25 mg, 0.50 mg, 1.00 mg, or 2.50 mg of ICG between 0.5 to 3 hours before surgery [7].
Imaging & Analysis: During surgery, a near-infrared fluorescence laparoscope was used. The

fluorescence intensity at the junction of the cystic and common bile ducts was measured and
compared to the background liver intensity using software like ImageJ. The optimal dose was found

to be 0.25 mg, providing the best contrast by minimizing liver background fluorescence [7].

How to Proceed with Your Comparison
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The term "dicarbocyanine iodide" may refer to a broad chemical class rather than a single, specific drug. To

build your comparison guide, I suggest the following steps:

Clarify the Comparator: Determine if "Dicarbocyanine Iodide" refers to a specific compound (e.g., a
research chemical with a specific brand or catalog number) or is being used as a general term for the

dye class.
Refine Your Search: Use specialized scientific databases like PubMed, SciFinder, or Google
Scholar to search for the specific compound. Using its CAS Number (if known) will yield the most
precise results.

Explore other NIR Dyes: For a meaningful comparison, you could contrast ICG with other FDA-
approved or experimental NIR dyes, such as Methylene Blue or newly developed cyanine-based

probes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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indocyanine-green-dicarbocyanine-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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